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Compound of Interest

Compound Name: LY-2584702 tosylate salt

L Get Quote

Cat. No.: B15604538

This document provides crucial safety protocols and operational guidance for researchers,
scientists, and drug development professionals handling LY-2584702 tosylate salt. As a potent
p70S6K inhibitor, this compound requires stringent handling procedures to ensure personnel
safety and prevent contamination.[1][2][3][4][5] The following information outlines the necessary
personal protective equipment (PPE), step-by-step operational plans, and disposal procedures.

Quantitative Data Summary

The following table summarizes key quantitative data for LY-2584702 tosylate salt, a selective
ATP competitive inhibitor of p70S6K.[2][6]

Parameter Value Source
Molecular Formula C2sH27F4N703S [6]
Molecular Weight 617.62 g/mol [6]

ICs0 (p70S6K) 4 nM [2][3][6]
ICs0 (S6K1 enzyme assay) 2nM [2][6]

ICso0 (pS6 in HCT116 cells) 0.1-0.24 uM 311516171

Solubility in DMSO

>10.25 mg/mL

[6]

Storage Conditions

4°C, sealed, away from

moisture

[6]
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Operational Plan: Step-by-Step Handling
Procedures

Given the potent nature of LY-2584702 tosylate salt, all handling of the solid compound should
occur within a containment system, such as a flexible containment glove bag or a certified
chemical fume hood, to minimize exposure risk.[8]

1. Preparation and Engineering Controls:

o Work Area: Designate a specific area for handling LY-2584702 tosylate salt. This area
should be equipped with a certified chemical fume hood or a glove box.

o Equipment: All equipment, including balances, spatulas, and weighing papers, should be
dedicated for use with this compound and cleaned thoroughly after each use.

2. Personal Protective Equipment (PPE):

o Body Protection: A disposable, low-linting coverall, such as those made from Tyvek®, is
required to provide full body protection.[9]

» Hand Protection: Wear two pairs of chemical-resistant nitrile gloves.

» Eye Protection: Chemical safety goggles are mandatory to protect against splashes or
airborne particles.[10]

o Respiratory Protection: When handling the powder outside of a containment system, a
powered air-purifying respirator (PAPR) is necessary.[8][11] For less hazardous operations
within a fume hood, an N95 respirator may be sufficient, but a risk assessment should be
performed.[10]

3. Weighing and Solution Preparation:

o Weighing: Tare the balance with the receiving vial inside the containment system. Carefully
transfer the desired amount of LY-2584702 tosylate salt.

e Solution Preparation: Add the solvent (e.g., DMSO) to the vial containing the compound.[3]
[6] Cap the vial and mix gently until the solid is fully dissolved. Ultrasonic and warming may
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be necessary to achieve desired concentrations.[6]

Disposal Plan: Waste Management and
Decontamination

Proper disposal of LY-2584702 tosylate salt and contaminated materials is critical to prevent
environmental contamination and ensure safety.

1. Waste Segregation and Collection:

» Solid Waste: All disposable materials that have come into contact with the compound,
including gloves, coveralls, weighing papers, and pipette tips, must be collected in a
designated, labeled hazardous waste container.[12]

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, clearly labeled hazardous waste container.[12]

2. Decontamination:

o Work Surfaces: Clean all work surfaces with an appropriate solvent (e.g., 70% ethanol)
followed by a suitable laboratory detergent.

e Equipment: Reusable equipment should be thoroughly rinsed with a solvent known to
dissolve the compound, followed by a standard cleaning procedure.

3. Chemical Inactivation (if approved by EHS):

o For small quantities, a preliminary hydrolysis step may be considered to reduce the reactivity
of the tosylate group, but this must be explicitly approved by your institution's Environmental
Health and Safety (EHS) department.[12]

e A general procedure involves reacting the tosylate waste with a solution of sodium hydroxide
to hydrolyze the ester. The resulting solution is then neutralized before collection as aqueous
chemical waste.[12]

4. Final Disposal:
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» All hazardous waste must be disposed of through your institution's approved hazardous
waste management program.[12]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of LY-2584702 tosylate
salt.
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Caption: Workflow for Safe Handling of LY-2584702 Tosylate Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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